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Compound of Interest

Compound Name:
2-Amino-6-

pyridinecarboxaldehyde

Cat. No.: B1290439 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the available spectroscopic data for the compound 2-Amino-6-
pyridinecarboxaldehyde (CAS RN: 332884-35-2). Despite a comprehensive search of public

chemical databases and the scientific literature, detailed experimental spectroscopic data

(NMR, IR, and Mass Spectrometry) for this specific molecule is not publicly available at this

time.

The molecular formula for 2-Amino-6-pyridinecarboxaldehyde is C₆H₆N₂O, and its molecular

weight is approximately 122.13 g/mol .[1] While public repositories like PubChem contain an

entry for this compound (CID 23131418), they do not currently house its experimental spectral

data.[1]

To provide a framework for researchers working with this or similar compounds, this guide

presents a general overview of the expected spectroscopic characteristics and outlines

standard experimental protocols for acquiring such data. This information is based on the

analysis of structurally related pyridinecarboxaldehyde derivatives.

General Spectroscopic Workflow
A typical workflow for the spectroscopic characterization of a newly synthesized compound like

2-Amino-6-pyridinecarboxaldehyde is outlined below. This process ensures the confirmation

of the chemical structure and purity of the substance.
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General Workflow for Spectroscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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